
Application Notes and Protocols: Gold Trisulfide
in Electronics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold trisulfide

Cat. No.: B075629 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Gold trisulfide (Au₂S₃) is an inorganic compound that has garnered interest for its potential

applications in electronics and materials science.[1] As a metal chalcogenide, its study offers

fundamental insights into the nature of gold-sulfur bonds, which are pivotal in various advanced

materials.[1] While research into the electronic applications of gold trisulfide is still in a

nascent stage, its potential semiconductor properties suggest possibilities for its use in

electronic and optoelectronic devices.[1] This document provides an overview of the known

properties of gold trisulfide, detailed protocols for its synthesis, and a discussion of its

potential applications in the field of electronics. It is important to note that gold trisulfide is

typically described as an amorphous black solid, which has made its definitive structural and

electronic characterization challenging.[1][2]

Physicochemical Properties of Gold Trisulfide
A summary of the key physical and chemical properties of gold trisulfide is presented in Table

1. This data is compiled from various sources and provides a foundational understanding of the

material.

Table 1: Physical and Chemical Properties of Gold(III) Sulfide (Au₂S₃)
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Property Value Reference

Chemical Formula Au₂S₃ [1][2]

Molecular Weight 490.1 g/mol [1][3]

Appearance Black powder/solid [1][2][3]

Density 8.75 g/cm³ [1][2]

Oxidation State of Gold +3 [1]

CAS Number 1303-61-3 [1][3]

Solubility

Insoluble in water and mineral

acids. Soluble in concentrated

sodium sulfide solutions and

sodium cyanide.

[1][2][4][5]

Experimental Protocols: Synthesis of Gold
Trisulfide
Several methods for the synthesis of gold trisulfide have been reported. The following

protocols detail two common approaches: synthesis from a trivalent gold solution using

hydrogen sulfide and a sonochemical method.

Synthesis of Gold Trisulfide using Hydrogen Sulfide
This method relies on the reaction of a trivalent gold solution with hydrogen sulfide gas to

precipitate gold trisulfide.[4]

Materials:

Trivalent gold solution (e.g., Au₂(SO₄)₃ in concentrated sulfuric acid or Li[AuCl₄])[2][4]

Hydrogen sulfide (H₂S) gas[4]

Concentrated sulfuric acid (97%)[4][5]

Distilled water[5]
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Acetone[5]

Centrifuge and centrifuge tubes

Gas bubbling apparatus

Protocol:

Prepare a solution of trivalent gold. One method involves the electrolysis of concentrated

sulfuric acid (97%) in a U-tube with gold electrodes to form Au₂(SO₄)₃.[4][5]

Bubble hydrogen sulfide (H₂S) gas through the trivalent gold solution.[4]

A black precipitate of gold trisulfide (Au₂S₃) will form.[4][5]

Remove the electrolyte and the precipitate from the reaction vessel.

Centrifuge the mixture to separate the precipitate from the supernatant acid.

Decant the supernatant acid.

Wash the black precipitate with 100 ml of fresh concentrated sulfuric acid to remove any

unreacted Au₂(SO₄)₃.[5]

Wash the precipitate with approximately 500 ml of distilled water to dilute any residual acid.

[5]

Centrifuge the mixture and decant the water.

Finally, wash the precipitate with acetone and allow it to air-dry. The resulting product is a

brownish-black powder.[5]

Diagram of Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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